Cas no 19596-07-7 (4-Cyano-1-butyne)

• Product Name: 4-Cyano-1-butyne
• CAS No: 19596-07-7
• MF: C₅H₅N
• MW: 79.0999009609222
• MDL: MFCD00041563
• CID: 172032
• PubChem ID: 140560
• Update Time: 2025-05-24

4-Cyano-1-butyne Chemical and Physical Properties

Names and Identifiers

• 4-Pentynenitrile
• 4-Cyano-1-Butyne
• pent-4-ynenitrile
• 1-Cyano-3-butyne
• Pent-4-innitril
• 4-Cyanobut-1-yne
• 4-Pentynenitrile 97%
• 4-CYANO-1-BUTYNE 98%
• C5H5N
• 4-Pentynenitrile, 97%
• MFCD00041563
• 19596-07-7
• AKOS000196162
• FT-0686154
• EN300-93208
• DTXSID90173257
• CS-0012101
• VMUWIDHKAIGONP-UHFFFAOYSA-N
• Z295890044
• DTXCID6095748
• DA-39001
• 4-Cyano-1-butyne

• MDL： MFCD00041563
• Inchi： 1S/C5H5N/c1-2-3-4-5-6/h1H,3-4H2
• InChI Key： VMUWIDHKAIGONP-UHFFFAOYSA-N
• SMILES： N#CCCC#C

Computed Properties

• Exact Mass: 79.04220
• Monoisotopic Mass: 79.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.9063 g/mL at 25 °C
• Melting Point: 59-61 ºC
• Boiling Point: 169.0 ºC
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.4350
• PSA: 23.79000
• LogP: 0.92338

4-Cyano-1-butyne Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 3275
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10; R20/21/22; R36/37/38
• Safety Term：S16-26-36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 4-Cyano-1-butyne

Professional Introduction to 4-Cyano-1-butyne (CAS No. 19596-07-7)

4-Cyano-1-butyne, with the chemical formula C₄H₃N, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its CAS number, 19596-07-7, uniquely identifies it in scientific literature and industrial applications. This compound is characterized by the presence of a cyano group (-CN) and a terminal alkyne (-C≡CH) moiety, making it a versatile intermediate for various synthetic transformations.

The cyano group in 4-Cyano-1-butyne plays a crucial role in its reactivity, enabling it to participate in nucleophilic addition reactions, condensation reactions, and other transformations that are essential for constructing more complex molecular structures. The terminal alkyne functionality further enhances its utility as a building block in the synthesis of polymers, pharmaceuticals, and specialty chemicals.

Recent advancements in the field of synthetic chemistry have highlighted the importance of 4-Cyano-1-butyne in the development of novel materials and bioactive molecules. For instance, researchers have utilized this compound to synthesize conjugated polymers that exhibit excellent optoelectronic properties, which are highly relevant for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The cyano group's ability to interact with transition metals has also been leveraged in catalytic systems, facilitating efficient cross-coupling reactions that are pivotal in drug discovery.

In pharmaceutical research, 4-Cyano-1-butyne has been employed as a precursor in the synthesis of various bioactive compounds. Its structural features allow for the introduction of complex scaffolds that are mimetic of natural products and pharmacophores. For example, recent studies have demonstrated its use in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound's potential as a key intermediate in medicinal chemistry.

The synthesis of 4-Cyano-1-butyne typically involves the reaction of 1-butyne with cyanide sources under controlled conditions. Advances in green chemistry have led to the development of more sustainable methods for its production, including catalytic processes that minimize waste and energy consumption. Such innovations align with the broader industry trend toward environmentally friendly synthetic routes.

The applications of 4-Cyano-1-butyne extend beyond pharmaceuticals and materials science. In agrochemical research, this compound has been explored as a precursor for synthesizing novel pesticides and herbicides. Its structural versatility allows chemists to design molecules that interact specifically with biological targets, offering promising solutions to agricultural challenges.

Furthermore, the study of 4-Cyano-1-butyne has contributed to our understanding of fundamental chemical reactions. Researchers have investigated its behavior under various reaction conditions, providing insights into mechanistic pathways that are relevant to broader organic synthesis principles. These studies not only enhance our theoretical knowledge but also inform the development of more efficient synthetic strategies.

The future prospects for 4-Cyano-1-butyne are bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique structural features make it an attractive candidate for designing functional materials and therapeutic agents. As synthetic methodologies continue to evolve, we can expect to see even more innovative applications emerge from this versatile compound.